Cas no 2002284-69-5 (5-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-furo3,2-cpyridine)

5-Ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine] is a spirocyclic compound featuring a fused furopyridine core linked to a cyclohexane moiety. Its unique structural framework enhances stability and provides a versatile scaffold for pharmaceutical and agrochemical applications. The ethyl substituent at the 5-position contributes to improved lipophilicity, potentially influencing bioavailability and binding affinity in target interactions. The spirocyclic architecture offers conformational rigidity, which can be advantageous in drug design by reducing metabolic degradation. This compound is of interest in medicinal chemistry for its potential as a building block in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders or enzyme modulation.
5-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-furo3,2-cpyridine structure
2002284-69-5 structure
Product Name:5-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-furo3,2-cpyridine
CAS No:2002284-69-5
MF:C14H21NO
MW:219.322643995285
CID:6078840
PubChem ID:165956056
Update Time:2025-05-21

5-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-furo3,2-cpyridine
    • EN300-1076265
    • 2002284-69-5
    • 5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
    • Inchi: 1S/C14H21NO/c1-2-11-4-3-7-14(10-11)12-6-9-16-13(12)5-8-15-14/h6,9,11,15H,2-5,7-8,10H2,1H3
    • InChI Key: DDSAQEFCNAQROU-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1CCNC12CCCC(CC)C1

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 25.2Ų

5-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-furo3,2-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1076265-0.05g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5 95%
0.05g
$647.0 2023-10-28
Enamine
EN300-1076265-0.1g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5 95%
0.1g
$678.0 2023-10-28
Enamine
EN300-1076265-0.25g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5 95%
0.25g
$708.0 2023-10-28
Enamine
EN300-1076265-0.5g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5 95%
0.5g
$739.0 2023-10-28
Enamine
EN300-1076265-1.0g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5
1g
$884.0 2023-05-23
Enamine
EN300-1076265-2.5g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5 95%
2.5g
$1509.0 2023-10-28
Enamine
EN300-1076265-5.0g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5
5g
$2566.0 2023-05-23
Enamine
EN300-1076265-10.0g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5
10g
$3807.0 2023-05-23
Enamine
EN300-1076265-1g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5 95%
1g
$770.0 2023-10-28
Enamine
EN300-1076265-5g
5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]
2002284-69-5 95%
5g
$2235.0 2023-10-28

Additional information on 5-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-furo3,2-cpyridine

Exploring the Unique Properties and Applications of 5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine] (CAS No. 2002284-69-5)

The compound 5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine] (CAS No. 2002284-69-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This spirocyclic compound combines a cyclohexane ring with a furopyridine moiety, creating a versatile scaffold that researchers are actively exploring for its bioactive properties. The presence of the ethyl group at the 5-position further enhances its molecular diversity, making it a valuable intermediate in synthetic chemistry.

One of the most searched questions in scientific forums revolves around the synthesis methods for this compound. Current literature suggests that 5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine] can be synthesized through multi-step reactions involving cyclohexanone derivatives and furan-based precursors. Researchers emphasize the importance of catalyst selection and reaction conditions to achieve high yields, with palladium-catalyzed coupling and microwave-assisted synthesis being among the trending techniques discussed in recent publications.

The pharmacological potential of this compound has become a hot topic, particularly in discussions about central nervous system (CNS) drug development. Its spirocyclic framework shows structural similarity to several neurologically active molecules, prompting investigations into its receptor binding affinity. Preliminary studies indicate possible interactions with GABA receptors and serotonin transporters, though comprehensive clinical data remains an area for future research. This aligns with growing public interest in novel neuroactive compounds that could address unmet medical needs.

From a materials science perspective, the rigid spiro structure of CAS 2002284-69-5 offers interesting possibilities for organic electronic applications. Its conjugated system and potential for charge transport make it a candidate for OLED materials and organic semiconductors - topics frequently searched by materials engineers. The compound's thermal stability and photophysical properties are currently under evaluation in several academic laboratories studying next-generation optoelectronic materials.

Analytical characterization of this compound presents unique challenges that have become discussion points in spectroscopy forums. The fused ring system creates complex NMR spectra patterns, while the heteroatom environment influences its mass spectrometry fragmentation. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often required for complete structural elucidation, reflecting the compound's structural complexity that fascinates analytical chemists.

In the context of green chemistry trends, researchers are investigating environmentally friendly synthesis routes for 5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine]. This includes exploring biocatalytic approaches and solvent-free conditions, responding to the growing demand for sustainable chemical production. The compound's potential as a biodegradable intermediate in various applications aligns well with current industry focus on eco-friendly chemistry solutions.

The intellectual property landscape surrounding this compound has seen increased activity, with multiple patents filed for its derivative compounds and application methods. Patent databases show growing interest in its use as a building block for medicinal chemistry and functional materials, making it a valuable subject for patent analytics professionals tracking emerging chemical entities.

From a regulatory standpoint, while CAS 2002284-69-5 itself isn't classified as hazardous, proper handling protocols should be followed during research, as with any chemical substance. Safety data sheets emphasize standard laboratory precautions, including the use of personal protective equipment and proper ventilation systems - information frequently sought by laboratory technicians and safety officers.

The commercial availability of 5-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-furo[3,2-c]pyridine] has expanded recently, with several specialty chemical suppliers now offering it as a research-grade material. Pricing trends show variability based on purity grades and batch sizes, reflecting the compound's transition from a rare chemical to a more accessible research chemical in the scientific community.

Future research directions likely to gain traction include detailed structure-activity relationship studies and exploration of its coordination chemistry potential. The compound's versatility suggests it may find applications ranging from catalysis to supramolecular chemistry, keeping it at the forefront of chemical innovation discussions in academic and industrial circles alike.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk